Cas no 45859-43-6 (1H-Benzimidazole-4,5-diol(9CI))

1H-Benzimidazole-4,5-diol(9CI) structure
45859-43-6 structure
Product Name:1H-Benzimidazole-4,5-diol(9CI)
CAS No:45859-43-6
MF:C7H6N2O2
MW:150.134741306305
CID:325464
PubChem ID:45078396
Update Time:2025-04-19

1H-Benzimidazole-4,5-diol(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,5-diol(9CI)
    • 1H-benzimidazole-4,5-diol
    • 45859-43-6
    • DTXSID40663512
    • Inchi: 1S/C7H6N2O2/c10-5-2-1-4-6(7(5)11)9-3-8-4/h1-3,10-11H,(H,8,9)
    • InChI Key: MPIDSSVAJQQYJS-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2=C1N=CN2)O

Computed Properties

  • Exact Mass: 150.043
  • Monoisotopic Mass: 150.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1A^2
  • XLogP3: 0.8
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